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Compound of Interest

Compound Name: Pigment Red 48:4

Cat. No.: B1170613

A Comparative Guide for Researchers and Formulation Scientists

This guide provides a comprehensive performance comparison of Pigment Red 48:4 against
other common 2B pigments, namely Pigment Red 48:1, Pigment Red 48:2, and Pigment Red
48:3. The information presented herein is curated to assist researchers, scientists, and drug
development professionals in making informed decisions for their specific applications.

Pigment Red 48 (also known as Permanent Red 2B) is a monoazo pigment that is available in
several salt-laked forms, each offering a unique combination of color and performance
characteristics.[1][2] The choice of the laking metal—barium (PR 48:1), calcium (PR 48:2),
strontium (PR 48:3), or manganese (PR 48:4)—significantly influences the pigment's properties
such as shade, lightfastness, heat stability, and chemical resistance.[1][2]

Comparative Performance Data

The following table summarizes the key performance attributes of Pigment Red 48:4 and its
counterparts. Data has been compiled from various technical sources to provide a clear,
comparative overview.
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Key Performance Insights

Pigment Red 48:4, a manganese salt of the 2B pigment, is distinguished by its bluish-red hue,

which is the bluest and deepest among the PR 48 series.[4] It offers excellent lightfastness,

making it suitable for applications requiring long-term color stability upon exposure to light.[4]

Its heat resistance is notable, with sources indicating stability in the range of 200-290°C,
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rendering it appropriate for processing in plastics like polyethylene.[4][8] Furthermore, Pigment
Red 48:4 exhibits very good migration resistance, a critical factor in plastic and rubber
applications to prevent color bleeding.[4][9]

In comparison, while other 2B pigments like PR 48:1 and PR 48:2 are viable options, they
generally exhibit lower lightfastness.[2] PR 48:3 shows good lightfastness and heat resistance,
positioning it as a strong performer as well.[2] The choice between these pigments will
ultimately depend on the specific requirements of the end-use application, balancing factors
like desired shade, required durability, and processing conditions.

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies commonly
employed in the pigment industry. While specific test parameters may vary between
manufacturers, the general protocols are as follows:

 Lightfastness: This is typically evaluated using a Xenon arc lamp apparatus to simulate
exposure to sunlight. The degree of color change is then assessed against the Blue Wool
Scale, where a rating of 8 indicates the highest lightfastness and 1 the lowest.

o Heat Resistance: The pigment is incorporated into a polymer (e.g., polyethylene, PVC) and
subjected to increasing temperatures in an injection molding machine or an oven for a
specified duration (e.g., 5 minutes).[4][8] The temperature at which a significant color change
occurs is noted as the heat resistance.

« Migration Resistance: A colored plastic sample is placed in contact with an uncolored
plasticized PVC sheet under pressure and heat for a defined period. The degree of color
transfer to the uncolored sheet is then visually assessed.

o Chemical Resistance: The pigment is exposed to standardized solutions of acids, alkalis,
and solvents for a specified time. The change in color is then evaluated against a 1-5 scale,
where 5 represents no change and 1 represents a significant change.

Decision Pathway for 2B Pigment Selection

The following diagram illustrates a logical workflow for selecting the appropriate 2B pigment
based on key performance criteria.
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Caption: A flowchart for selecting a 2B pigment based on performance needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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